1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone

• Molecular Formula: C29H19ClN2O2S2
• Molecular Weight: 527.1 g/mol
• IUPAC Name: 1-(2-chlorophenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C29H19ClN2O2S2/c30-21-15-16-25-23(17-21)32(22-13-7-8-14-24(22)36-25)26(33)18-35-29-31-27(19-9-3-1-4-10-19)28(34-29)20-11-5-2-6-12-20/h1-17H,18H2
• InChI Key: RDNMLHDKUAQCBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)C6=CC=CC=C6

Description

1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone is a complex organic compound that features a phenothiazine core, a chlorinated phenyl group, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone typically involves multi-step organic reactions. A common synthetic route might include:

• Formation of the Phenothiazine Core:

  • Starting with a phenothiazine derivative, chlorination is achieved using reagents like thionyl chloride or phosphorus pentachloride under controlled conditions.

• Oxazole Ring Formation:

  • The oxazole ring can be synthesized via a cyclization reaction involving appropriate precursors such as diphenyl ketone and an amine under acidic or basic conditions.

• Coupling Reaction:

  • The final step involves coupling the chlorinated phenothiazine with the oxazole derivative using a thiol reagent under conditions that promote the formation of the sulfanyl linkage.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of catalysts, controlled temperature and pressure conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone can undergo various chemical reactions, including:

Oxidation: The phenothiazine core can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction of the oxazole ring can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The chlorinated phenyl group can participate in nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Phenothiazine sulfoxides or sulfones.

Reduction: Reduced oxazole derivatives.

Substitution: Substituted phenothiazine derivatives.

Scientific Research Applications

1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmacophore in drug design, particularly in the development of antipsychotic and anticancer agents.

Industry: Utilized in the development of advanced materials, including organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone depends on its application:

Pharmacological Action: It may interact with neurotransmitter receptors or enzymes, altering their activity. The phenothiazine core is known to interact with dopamine receptors, which could explain its potential antipsychotic effects.

Biochemical Pathways: It might inhibit or activate specific biochemical pathways, depending on the target molecule it interacts with.

Comparison with Similar Compounds

Chlorpromazine: Another phenothiazine derivative used as an antipsychotic.

Diphenyl oxazole derivatives: Used in organic synthesis and materials science.

Uniqueness: 1-(2-chloro-10H-phenothiazin-10-yl)-2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanone is unique due to its combination of a phenothiazine core with an oxazole ring, which imparts distinct chemical and biological properties. This combination is not commonly found in other compounds, making it a valuable molecule for research and development.